Cas no 1806516-06-2 (1-Bromo-1-(2-ethoxy-5-mercaptophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-ethoxy-5-mercaptophenyl)propan-2-one
• CAS No: 1806516-06-2
• MF: C₁₁H₁₃BrO₂S
• MW: 289.188721418381
• CID: 4972399
• Update Time: 2025-06-27

1-Bromo-1-(2-ethoxy-5-mercaptophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-ethoxy-5-mercaptophenyl)propan-2-one

• Inchi： 1S/C11H13BrO2S/c1-3-14-10-5-4-8(15)6-9(10)11(12)7(2)13/h4-6,11,15H,3H2,1-2H3
• InChI Key： XNIOMKTZTBPBBC-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=CC=1OCC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 2.9
• Topological Polar Surface Area: 27.3

Additional information on 1-Bromo-1-(2-ethoxy-5-mercaptophenyl)propan-2-one

1-Bromo-1-(2-ethoxy-5-mercaptophenyl)propan-2-one (CAS No. 1806516-06-2): An Overview

1-Bromo-1-(2-ethoxy-5-mercaptophenyl)propan-2-one (CAS No. 1806516-06-2) is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-Bromo-1-(2-ethoxy-5-mercaptophenyl)propan-2-one is composed of a brominated ketone moiety attached to a substituted phenyl ring. The presence of the ethoxy and mercapto groups on the phenyl ring imparts unique chemical and biological properties to this compound. These functional groups play a crucial role in modulating the compound's reactivity and interaction with biological systems.

Recent studies have highlighted the potential of 1-Bromo-1-(2-ethoxy-5-mercaptophenyl)propan-2-one in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of more complex molecules with specific biological activities. For instance, researchers have explored its role in the development of anti-inflammatory and anti-cancer agents. The mercapto group, in particular, has been shown to enhance the compound's ability to interact with specific protein targets, making it a valuable scaffold for drug design.

In addition to its therapeutic potential, 1-Bromo-1-(2-ethoxy-5-mercaptophenyl)propan-2-one has also been studied for its use in chemical synthesis and catalysis. The bromine atom provides a convenient handle for further functionalization, allowing chemists to introduce a wide range of substituents to tailor the properties of the final product. This versatility makes it an attractive starting material for synthetic chemists working on complex molecule synthesis.

The physical and chemical properties of 1-Bromo-1-(2-ethoxy-5-mercaptophenyl)propan-2-one have been extensively characterized. It is a solid at room temperature and exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties facilitate its use in various laboratory settings, from small-scale synthesis to large-scale production processes.

Safety considerations are an essential aspect of working with any chemical compound. While 1-Bromo-1-(2-ethoxy-5-mercaptophenyl)propan-2-one is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, and storing the compound in a cool, dry place away from incompatible materials.

The environmental impact of 1-Bromo-1-(2-ethoxy-5-mercaptophenyl)propan-2-one is another important consideration. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce the environmental footprint of its production. Sustainable chemistry practices, such as using catalysts that can be recycled or using renewable feedstocks, are being explored to make the synthesis of this compound more environmentally friendly.

In conclusion, 1-Bromo-1-(2-ethoxy-5-mercaptophenyl)propan-2-one (CAS No. 1806516-06-2) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups make it an attractive candidate for the development of novel therapeutic agents and other advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.